Cas no 368873-88-5 (1H-Imidazolium,3-(bromodifluoromethyl)-1-methyl-)

• Product Name: 1H-Imidazolium,3-(bromodifluoromethyl)-1-methyl-
• CAS No: 368873-88-5
• MF: C₆H₆BrF₅N₂O₃S
• MW: 361.084456920624
• CID: 293332
• PubChem ID: 86583115
• Update Time: 2025-05-19

1H-Imidazolium,3-(bromodifluoromethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,3-(bromodifluoromethyl)-1-methyl-
• LogP
• 1-[bromo(difluoro)methyl]-3-methylimidazol-3-ium;trifluoromethanesulfonate
• 368873-88-5
• 1-[bromo(difluoro)methyl]-3-methyl-imidazol-3-ium;trifluoromethanesulfonate
• AKOS040768797
• 1-Bromodifluoromethyl-3-methyl-imidazolium triflate

• Inchi： 1S/C5H6BrF2N2.CHF3O3S/c1-9-2-3-10(4-9)5(6,7)8;2-1(3,4)8(5,6)7/h2-4H,1H3;(H,5,6,7)/q+1;/p-1
• InChI Key： BUYVGCFAHPZGLG-UHFFFAOYSA-M
• SMILES： BrC(N1C=C[N+](C)=C1)(F)F.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 359.92028
• Monoisotopic Mass: 359.92027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 66.01

Additional information on 1H-Imidazolium,3-(bromodifluoromethyl)-1-methyl-

Recent Advances in the Study of 1H-Imidazolium,3-(bromodifluoromethyl)-1-methyl- (CAS: 368873-88-5)

The compound 1H-Imidazolium,3-(bromodifluoromethyl)-1-methyl- (CAS: 368873-88-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This imidazolium-based compound, characterized by its bromodifluoromethyl functional group, has shown promising potential in various applications, including medicinal chemistry, catalysis, and materials science. The unique structural features of this compound, particularly the presence of the difluoromethyl group, contribute to its reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 1H-Imidazolium,3-(bromodifluoromethyl)-1-methyl-, with particular emphasis on its role as a versatile intermediate in organic synthesis. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, leveraging advanced techniques such as microwave-assisted synthesis and flow chemistry. These advancements have not only improved the accessibility of the compound but also expanded its potential applications in drug discovery and development.

In the context of medicinal chemistry, 1H-Imidazolium,3-(bromodifluoromethyl)-1-methyl- has been explored for its potential as a building block for the design of new therapeutic agents. Preliminary studies suggest that the compound's unique electronic properties and steric effects may enhance the binding affinity and selectivity of drug candidates targeting specific biological pathways. For instance, its incorporation into small-molecule inhibitors has shown promising results in modulating enzyme activity, particularly in the context of inflammatory and oncological targets.

Beyond its pharmaceutical applications, this compound has also been investigated for its utility in catalysis. The bromodifluoromethyl group serves as a valuable handle for further functionalization, enabling the development of novel catalysts for asymmetric synthesis and cross-coupling reactions. Recent reports highlight its efficacy in facilitating C-C and C-X bond formations, underscoring its potential to streamline synthetic workflows in both academic and industrial settings.

Despite these advancements, challenges remain in the large-scale production and application of 1H-Imidazolium,3-(bromodifluoromethyl)-1-methyl-. Issues such as stability under certain reaction conditions and the need for further optimization of synthetic protocols are areas of active research. Ongoing studies aim to address these limitations by exploring alternative synthetic strategies and investigating the compound's behavior under a broader range of conditions.

In conclusion, 1H-Imidazolium,3-(bromodifluoromethyl)-1-methyl- (CAS: 368873-88-5) represents a compelling area of research with significant implications for chemical biology and pharmaceutical science. Its versatile reactivity and potential therapeutic applications make it a compound of considerable interest, warranting further exploration to fully unlock its capabilities. Future research directions may include the development of derivatives with enhanced properties and the investigation of its mechanistic roles in biological systems.